1,6-Diisopropylpyrene

• Molecular Formula: C22H22
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 1,6-di(propan-2-yl)pyrene
• InChI: InChI=1S/C22H22/c1-13(2)17-9-5-15-8-12-20-18(14(3)4)10-6-16-7-11-19(17)21(15)22(16)20/h5-14H,1-4H3
• InChI Key: OIJKDHDRKJJPGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2C=CC3=C4C2=C(C=CC4=C(C=C3)C(C)C)C=C1

Description

1,6-Diisopropylpyrene is a useful research compound. Its molecular formula is C22H22 and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an atmospheric argon gas flow, 1,6-dibromopyrene in an amount of 20 g (55.6 millimole), isopropylmagnesiumbromide in an amount of 117 milliliter [117 millimole, 1 mole/liter (THF: tetrahydrofuran)], (diphenylphosphino ferrocene)palladium(II)dichloride in an amount of 2.27 g (5% by mole) and dried dioxane in an amount of 130 milliliter were placed into a three-neck flask equipped with a cooling pipe and having a capacity of 500 milliliter, and the resultant solution was stirred with heating at a temperature of 90° C. for 8 hours. After the completion of the reaction, adding 100 milliliter of dilute hydrochloric acid, an organic layer was separated and concentrated under a reduced pressure. Then, the organic layer was passed through a silicagel short column, and after concentrating under the reduced pressure again, a precipitated crystal was separated by filtration and as a result, 7.4 g of 1,6-diisopropyl pyrene (pale yellow powder) was obtained (the yield: 31%).